(Z)-ethyl 3-(2-cyano-3-phenylacrylamido)benzoate

• IUPAC Name: ethyl 3-[[(Z)-2-cyano-3-phenylprop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C19H16N2O3/c1-2-24-19(23)15-9-6-10-17(12-15)21-18(22)16(13-20)11-14-7-4-3-5-8-14/h3-12H,2H2,1H3,(H,21,22)/b16-11-
• InChI Key: LCZFESIBDWLSJG-WJDWOHSUSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C(=CC2=CC=CC=C2)C#N
• Isomeric SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)/C(=C\C2=CC=CC=C2)/C#N
• Molecular Formula: C19H16N2O3
• Molecular Weight: 320.3 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure and molecular weight of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions, reagents, and products of each reaction, and may also involve studying the reaction kinetics and mechanism.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and stability. It also includes studying how the compound behaves under various conditions.

Scientific Research Applications

Electrochemical Cell Dye

• Synthesis and Characterization : The compound is a phenyl-conjugated oligoene dye synthesized chemically. .
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Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological molecules and the biochemical pathways it affects.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. It includes understanding how to safely handle, store, and dispose of the compound.